Cas no 1255717-41-9 ((4-Methyl-2-propyl-1,3-thiazol-5-yl)methylamine Hydrochloride)

• Product Name: (4-Methyl-2-propyl-1,3-thiazol-5-yl)methylamine Hydrochloride
• CAS No: 1255717-41-9
• MF: C₈H₁₅ClN₂S
• MW: 206.736099481583
• MDL: MFCD18071226
• CID: 4582352
• Update Time: 2025-05-20

(4-Methyl-2-propyl-1,3-thiazol-5-yl)methylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• [(4-methyl-2-propyl-1,3-thiazol-5-yl)methyl]amine hydrochloride
• (4-Methyl-2-propylthiazol-5-yl)methanamine hydrochloride
• (4-Methyl-2-propyl-1,3-thiazol-5-yl)methylamine Hydrochloride

• MDL： MFCD18071226
• Inchi： 1S/C8H14N2S.ClH/c1-3-4-8-10-6(2)7(5-9)11-8;/h3-5,9H2,1-2H3;1H
• InChI Key： QYTKKOBPUFDVSF-UHFFFAOYSA-N
• SMILES： C(C1=NC(C)=C(CN)S1)CC.Cl

(4-Methyl-2-propyl-1,3-thiazol-5-yl)methylamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (4-Methyl-2-propyl-1,3-thiazol-5-yl)methylamine Hydrochloride

Comprehensive Guide to (4-Methyl-2-propyl-1,3-thiazol-5-yl)methylamine Hydrochloride (CAS No. 1255717-41-9)

(4-Methyl-2-propyl-1,3-thiazol-5-yl)methylamine Hydrochloride (CAS 1255717-41-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This thiazole derivative is characterized by its unique molecular structure, which combines a methylamine group with a 4-methyl-2-propyl-1,3-thiazole core. The hydrochloride salt form enhances its stability and solubility, making it suitable for various applications in drug discovery and development.

The compound’s chemical properties include a molecular weight of approximately 220.73 g/mol and a purity typically exceeding 98%. Its structural features, such as the thiazole ring and amine functional group, contribute to its reactivity and potential biological activity. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially in the field of central nervous system (CNS) therapeutics.

One of the most searched questions about (4-Methyl-2-propyl-1,3-thiazol-5-yl)methylamine Hydrochloride is its potential applications in neurological research. Recent studies suggest that thiazole derivatives like this compound may interact with neurotransmitter systems, making them candidates for investigating conditions such as neurodegenerative diseases and mood disorders. This aligns with the growing public interest in mental health and brain-related therapies, which are trending topics in both scientific and general communities.

In the pharmaceutical industry, CAS 1255717-41-9 is often utilized as an intermediate in the synthesis of more complex drug candidates. Its amine group allows for further functionalization, enabling chemists to create derivatives with tailored properties. The compound’s solubility in water and organic solvents also makes it versatile for formulation studies, a key consideration in drug development pipelines.

From a market perspective, the demand for (4-Methyl-2-propyl-1,3-thiazol-5-yl)methylamine Hydrochloride has been steadily increasing, driven by its relevance in medicinal chemistry and biotechnology. Suppliers and manufacturers highlight its high purity and consistent quality as critical factors for researchers who require reliable materials for their experiments. The compound is often listed under categories such as research chemicals, pharmaceutical intermediates, and biochemical reagents in commercial catalogs.

Another frequently searched topic related to this compound is its safety profile and handling precautions. While it is not classified as a hazardous material, standard laboratory practices should be followed, including the use of personal protective equipment (PPE) and proper ventilation. Researchers are advised to consult the Material Safety Data Sheet (MSDS) for detailed information on storage conditions and compatibility.

The synthetic routes for 1255717-41-9 typically involve multi-step organic reactions, starting from readily available precursors. Key steps may include cyclization to form the thiazole ring, followed by amination and salt formation. These processes are often optimized for yield and purity, ensuring the final product meets the stringent requirements of pharmaceutical-grade materials.

In summary, (4-Methyl-2-propyl-1,3-thiazol-5-yl)methylamine Hydrochloride (CAS 1255717-41-9) is a valuable compound with broad applications in drug discovery and biochemical research. Its unique structure and properties make it a focus of ongoing studies, particularly in areas related to neurology and therapeutic development. As interest in precision medicine and targeted therapies grows, compounds like this will continue to play a pivotal role in advancing scientific knowledge and innovation.